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Compound Name: BRDO0476

Cat. No.: B606341

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRDO0476 is a small molecule that has been identified as a potent suppressor of cytokine-
induced apoptosis in pancreatic beta-cells.[1][2] This compound offers a promising tool for
research into beta-cell preservation and potential therapeutic strategies for diabetes.
BRDO0476's mechanism of action involves the inhibition of the deubiquitinase USP9X, which in
turn leads to a decrease in the phosphorylation of JAK2 and STAT1, key components of the
interferon-gamma (IFN-y) signaling pathway.[2][3] By mitigating the cytotoxic effects of pro-
inflammatory cytokines, BRD0476 helps to preserve beta-cell viability and function.

These application notes provide detailed protocols for the use of BRD0476 in treating
pancreatic beta-cell lines and primary human islets, along with methods for assessing its
protective effects.

Quantitative Data Summary

The following tables summarize the effective concentrations and reported effects of BRD0476
in pancreatic beta-cell models.

Table 1: BRD0476 Efficacy Data
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Parameter Cell Type Value Reference
EC50 (Apoptosis )
o Pancreatic B-cells 0.78 uM [4]
Inhibition)
Maximum Inhibitory )
o ) Pancreatic B-cells 99% [4]
Activity (Apoptosis)
Effective
Concentration (JAK- ]
] ] Primary Human Islets 2-5 uM [5]
STAT Signaling
Inhibition)
Table 2: Experimental Conditions for Cytokine-Induced Apoptosis
Cell Type Cytokine Cocktail Treatment Duration Reference
IL-1B (50 units/ml) +
INS-1E ) 6 or 24 hours
IFN-y (100 units/ml)
IL-1B (20 ng/mL) +
INS-1E IFN-y (50 ng/mL) + 48 hours [6]
TNF-a (50 ng/mL)
Human Islets IL-1B + IFN-y + TNF-a 6 days [2]
IL-1p (50 U/mL) +
Human Islets 24 hours

IFN-y (1000 U/mL)

Signaling Pathway

The following diagram illustrates the proposed mechanism of action for BRD0476 in pancreatic

beta-cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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